4-[(3-Ethylcyclohexyl)sulfamoyl]benzenesulfonyl fluoride

• IUPAC Name: 4-[(3-ethylcyclohexyl)sulfamoyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C14H20FNO4S2/c1-2-11-4-3-5-12(10-11)16-22(19,20)14-8-6-13(7-9-14)21(15,17)18/h6-9,11-12,16H,2-5,10H2,1H3
• InChI Key: FVTKGSGBTUJEFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCC(C1)NS(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)F
• Molecular Formula: C14H20FNO4S2
• Molecular Weight: 349.4 g/mol

Description

“4-[(3-Ethylcyclohexyl)sulfamoyl]benzenesulfonyl fluoride” is a derivative of sulfamoyl fluorides, which are organic compounds having the chemical formula F−SO 2 −N (−R 1 )−R 2. Sulfonyl fluorides have emerged as a significant functional group with diverse applications being reported. They are used as electrophilic warheads by both medicinal chemists and chemical biologists.

Synthesis Analysis

Sulfonyl fluorides can be synthesized using various methods. One approach involves starting with sulfur-containing substrates, such as the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols. Another method is direct fluorosulfonylation with fluorosulfonyl radicals, which has emerged as a concise and efficient approach for producing sulfonyl fluorides.

Chemical Reactions Analysis

Sulfonyl fluorides, including “4-[(3-Ethylcyclohexyl)sulfamoyl]benzenesulfonyl fluoride”, have unique reactivity and stability. They resist hydrolysis under physiological conditions, which makes them attractive for various applications. They can engage with nucleophiles under suitable reaction conditions, leading to new activation methods.

Future Directions

Sulfonyl fluorides, including “4-[(3-Ethylcyclohexyl)sulfamoyl]benzenesulfonyl fluoride”, have diverse applications and continue to be a subject of research. New synthetic approaches and applications are being developed, indicating a promising future for these compounds.